Cas no 2171515-31-2 (3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171515-31-2
• MF: C₂₄H₁₉BrClN₃O₅
• MW: 544.781764268875
• CID: 6429295
• PubChem ID: 165875705
• Update Time: 2025-06-09

3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2-bromo-5-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1480403
• 2171515-31-2

• Inchi： 1S/C24H19BrClN3O5/c25-22-19(9-13(26)11-27-22)28-23(32)20(10-21(30)31)29-24(33)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,11,18,20H,10,12H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PFJKNKUXUZXLCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Cl)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 543.01966g/mol
• Monoisotopic Mass: 543.01966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171515-31-2)

3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 2171515-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core modified with bromo and chloro substituents, coupled with amino and carbamoyl functional groups. The presence of these specific structural motifs makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound is highly interesting from a chemical perspective. The pyridine ring, a common scaffold in many bioactive molecules, is functionalized at the 2-position with a bromine atom and at the 5-position with a chlorine atom. This substitution pattern enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack, which is a key consideration in drug design. Additionally, the compound features two distinct functional groups: a carbamoyl group at the 3-position of the pyridine ring and an amino group linked to a methoxycarbonyl moiety, which is further connected to a propanoic acid side chain. This complex arrangement suggests potential for diverse biological activities.

In recent years, there has been growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The compound 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been studied for its potential pharmacological properties. Specifically, its structure suggests that it may interact with biological targets such as enzymes and receptors, thereby influencing cellular processes. For instance, the bromo and chloro substituents on the pyridine ring could serve as points of interaction with specific binding pockets on target proteins, while the amino and carbamoyl groups may facilitate further chemical modifications to enhance binding affinity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of different functional groups provides multiple opportunities for chemical manipulation, allowing researchers to optimize its properties for specific therapeutic applications. For example, the methoxycarbonyl group can be readily modified to introduce additional functionality or to improve solubility and bioavailability. Similarly, the propanoic acid side chain could be altered to enhance metabolic stability or to target specific tissues.

The synthesis of 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure high yield and purity. However, the availability of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry has made it possible to construct complex molecules like this one with greater efficiency and precision.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of molecules that have shown activity against cancer cell lines by inhibiting key signaling pathways. Additionally, the presence of both carbamoyl and amino groups suggests potential interactions with enzymes involved in metabolic processes, which could be relevant for treating metabolic disorders.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it might interact with biological targets at the atomic level. These simulations help researchers understand the binding mechanisms and identify potential modifications that could enhance its efficacy. Furthermore, computational methods have been used to assess its pharmacokinetic properties, providing insights into how it might be processed by the body.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies this collaborative approach. Chemists are responsible for designing and synthesizing new molecules like this one, while biologists focus on testing their biological activity using cell-based assays and animal models. Pharmacologists then work to translate these findings into clinical applications by evaluating safety profiles and therapeutic potential.

In conclusion, 3-(2-bromo-5-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yli)methoxycarbonyl}amino)propanoic acid (CAS No. 2171515- 31 -2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing new therapies that address unmet medical needs.